Cas no 2680661-44-1 (3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid)

• Product Name: 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid
• CAS No: 2680661-44-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5647359
• PubChem ID: 165912848
• Update Time: 2025-06-12

3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}prop-2-ynoic acid
• 2680661-44-1
• EN300-28272744
• 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid

• Inchi： 1S/C10H11NO4/c1-2-5-15-10(14)11-6-8(7-11)3-4-9(12)13/h2,8H,1,5-7H2,(H,12,13)
• InChI Key： HFSKMKOZPVQBSC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C#CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid

Professional Introduction to 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic Acid (CAS No. 2680661-44-1)

3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid, identified by its CAS number 2680661-44-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an azetidine ring fused with a propynoic acid moiety, making it a versatile scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the 1-(prop-2-en-1-yloxy)carbonyl substituent, contribute to its unique reactivity and potential applications in drug discovery.

The azetidine core is a heterocyclic structure that is commonly employed in medicinal chemistry due to its ability to mimic the conformational flexibility of natural amino acids. This property makes it an attractive scaffold for designing peptidomimetics and enzyme inhibitors. In particular, the incorporation of the propynoic acid group introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. The prop-2-en-1-yloxy moiety, which consists of an unsaturated ether linkage, adds another layer of complexity to the molecule, influencing its solubility and interactions with biological targets.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of this compound, making it more accessible for academic and industrial research. The synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which highlight the compound's synthetic utility. For instance, the introduction of the carbamate group at the azetidine ring can be achieved through nucleophilic substitution reactions, while the propynoic acid segment can be incorporated via cross-coupling reactions such as Sonogashira coupling.

The pharmacological potential of 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid has been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor for developing inhibitors targeting bacterial enzymes. The azetidine ring has been shown to mimic the natural substrate binding pockets of various bacterial enzymes, including those involved in cell wall biosynthesis and DNA replication. By leveraging this structural mimicry, researchers have designed derivatives that exhibit potent antimicrobial activity against resistant strains.

In addition to antimicrobial applications, this compound has been investigated for its potential in modulating inflammatory pathways. The presence of both azetidine and propynoic acid moieties allows for interactions with multiple biological targets, including cytokine receptors and intracellular signaling proteins. Preliminary studies have demonstrated that certain derivatives can inhibit the production of pro-inflammatory cytokines, suggesting their utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel synthetic routes has further enhanced the accessibility of this compound for drug discovery programs. Transition metal-catalyzed reactions, such as palladium-catalyzed coupling reactions, have enabled the efficient construction of complex molecular architectures. These methodologies not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in medicinal chemistry.

The computational modeling studies have also played a crucial role in understanding the binding interactions of 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid with biological targets. Molecular dynamics simulations have revealed that the azetidine ring adopts conformations that are compatible with binding pockets in enzymes and receptors. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are essential for designing more effective ligands.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-based drug design. By integrating high-throughput screening technologies with computational modeling, researchers aim to identify novel derivatives with enhanced pharmacological profiles. The combination of synthetic chemistry expertise and biophysical techniques will be instrumental in realizing these goals.

In conclusion, 3-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}prop-2-ynoic acid (CAS No. 2680661-44-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for developing next-generation therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.